Cas no 921842-67-3 (5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide
• CAS No: 921842-67-3
• MF: C₁₆H₁₅BrN₂O₄
• MW: 379.205303430557
• CID: 6001474
• PubChem ID: 40887760
• Update Time: 2025-05-22

5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
• F2262-0576
• 5-bromo-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide
• 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide
• 921842-67-3
• AKOS024633522

• Inchi： 1S/C16H15BrN2O4/c1-16(2)8-22-11-4-3-9(7-10(11)19-15(16)21)18-14(20)12-5-6-13(17)23-12/h3-7H,8H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： LALWUBDOIBNRGO-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC=C2OCC(C)(C)C(=O)NC2=C1)=O

Computed Properties

• Exact Mass: 378.02152g/mol
• Monoisotopic Mass: 378.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 444.5±45.0 °C(Predicted)
• pka: 11.19±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide

5-Bromo-N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)Furan-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 921842-67-3, commonly referred to as 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a furan ring and a benzoxazepine moiety. The benzoxazepine core is a bicyclic structure that contributes to the molecule's stability and potential bioactivity.

Recent studies have highlighted the importance of furan derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the bromine atom in this compound adds further complexity to its chemical profile, potentially enhancing its pharmacokinetic properties. Researchers have explored the antimicrobial, anticancer, and anti-inflammatory activities of similar compounds, suggesting that this molecule may hold promise in therapeutic applications.

The synthesis of 5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)furan-2-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the benzoxazepine ring system and the subsequent functionalization with the furan carboxamide group. This compound has been synthesized using both traditional methods and modern catalytic approaches, with recent advancements focusing on improving yield and purity.

In terms of biological activity, this compound has shown potential as a modulator of cellular signaling pathways. Studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. For instance, research published in 2023 revealed that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are critical targets in anti-inflammatory drug development. Additionally, preliminary in vitro assays have indicated its efficacy against various cancer cell lines, suggesting its potential as an anticancer agent.

The structural features of this compound also make it an attractive candidate for further modification and optimization. Chemists have explored substituent effects on the benzoxazepine and furan rings to enhance bioavailability and reduce toxicity. These efforts have led to the development of analogs with improved pharmacokinetic profiles and enhanced therapeutic potential.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulations to minimize ecological impact. Researchers are actively investigating green chemistry approaches to synthesize this compound more sustainably. Recent advancements include the use of biocatalysts and recyclable solvents to reduce waste and energy consumption during production.

In conclusion,5-bromo-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,benzoxazepinyl)furan-carboxamide represents a promising lead compound in drug discovery. Its unique structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential,this compound is expected to play a significant role in advancing medical science.